Cas no 717131-40-3 (2-[3-(4-Methoxyphenyl)-N-methylprop-2-enamido]benzoic acid)

• Product Name: 2-[3-(4-Methoxyphenyl)-N-methylprop-2-enamido]benzoic acid
• CAS No: 717131-40-3
• MF: C₁₈H₁₇NO₄
• MW: 311.331885099411
• CID: 6784032
• PubChem ID: 2348079
• Update Time: 2025-05-19

2-[3-(4-Methoxyphenyl)-N-methylprop-2-enamido]benzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID101325511
• 2-[3-(4-METHOXYPHENYL)-N-METHYLPROP-2-ENAMIDO]BENZOIC ACID
• EN300-00109
• 2-{[3-(4-Methoxy-phenyl)-acryloyl]-methyl-amino}-benzoic acid
• AKOS000121898
• HMS2734E22
• Z56830202
• 2-[[(E)-3-(4-methoxyphenyl)prop-2-enoyl]-methylamino]benzoic acid
• G35762
• 2-([3-(4-Methoxy-phenyl)-acryloyl]-methyl-amino)-benzoic acid
• 2-[(2E)-3-(4-METHOXYPHENYL)-N-METHYLPROP-2-ENAMIDO]BENZOIC ACID
• MLS001003215
• 2-(3-(4-METHOXYPHENYL)-N-METHYLACRYLAMIDO)BENZOIC ACID
• HMS1784P19
• SMR000372860
• CHEMBL1469479
• 717131-40-3
• 2-[3-(4-METHOXYPHENYL)-N-METHYLPROP-2-ENAMIDO]BENZOICACID
• 2-[3-(4-Methoxyphenyl)-N-methylprop-2-enamido]benzoic acid

• Inchi： 1S/C18H17NO4/c1-19(16-6-4-3-5-15(16)18(21)22)17(20)12-9-13-7-10-14(23-2)11-8-13/h3-12H,1-2H3,(H,21,22)/b12-9+
• InChI Key： GAFUVHKMKJLBPP-FMIVXFBMSA-N
• SMILES： O=C(/C=C/C1C=CC(=CC=1)OC)N(C)C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 311.11575802g/mol
• Monoisotopic Mass: 311.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides N-cinnamoylanthranilic acids

Additional information on 2-[3-(4-Methoxyphenyl)-N-methylprop-2-enamido]benzoic acid

Professional Introduction to 2-[3-(4-Methoxyphenyl)-N-methylprop-2-enamido]benzoic Acid (CAS No. 717131-40-3)

2-[3-(4-Methoxyphenyl)-N-methylprop-2-enamido]benzoic acid, identified by its CAS number 717131-40-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of benzoic acid derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a 4-Methoxyphenyl group and an N-methylprop-2-enamido moiety, contribute to its distinctive chemical properties and biological interactions.

The synthesis and characterization of 2-[3-(4-Methoxyphenyl)-N-methylprop-2-enamido]benzoic acid involve sophisticated organic chemistry techniques, including condensation reactions, functional group transformations, and purification methods. The incorporation of the 4-Methoxyphenyl group enhances the lipophilicity of the molecule, which is often a critical factor in drug absorption and distribution. Additionally, the N-methylprop-2-enamido moiety introduces a polar region that can interact with biological targets, potentially influencing the compound's pharmacological effects.

In recent years, there has been growing interest in benzoic acid derivatives due to their potential roles in modulating various biological pathways. Studies have demonstrated that compounds with similar structural motifs can exhibit anti-inflammatory, analgesic, and antioxidant properties. The presence of the 4-Methoxyphenyl group in 2-[3-(4-Methoxyphenyl)-N-methylprop-2-enamido]benzoic acid suggests that it may interact with enzymes and receptors involved in these processes. Furthermore, the N-methylprop-2-enamido moiety could contribute to its ability to cross cell membranes, thereby enhancing its bioavailability.

The pharmacological potential of 2-[3-(4-Methoxyphenyl)-N-methylprop-2-enamido]benzoic acid has been explored in several preclinical studies. Research indicates that this compound may have therapeutic applications in conditions such as chronic pain syndromes and inflammatory diseases. For instance, its interaction with cyclooxygenase (COX) enzymes has been investigated as a potential mechanism for its anti-inflammatory effects. Additionally, its ability to modulate neurotransmitter systems has been suggested as a possible explanation for its analgesic properties.

The chemical stability and metabolic fate of 2-[3-(4-Methoxyphenyl)-N-methylprop-2-enamido]benzoic acid are also critical considerations in its development as a pharmaceutical agent. Studies have shown that benzoic acid derivatives can undergo various metabolic pathways, including oxidation and conjugation with glucuronic acid. Understanding these processes is essential for predicting the compound's duration of action and potential side effects. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to characterize its degradation products and assess its metabolic stability.

In conclusion, 2-[3-(4-Methoxyphenyl)-N-methylprop-2-enamido]benzoic acid (CAS No. 717131-40-3) is a promising compound with significant pharmacological potential. Its unique structural features, including the 4-Methoxyphenyl group and the N-methylprop-2-enamido moiety, contribute to its biological activity and interaction with target receptors. Ongoing research continues to explore its therapeutic applications and mechanisms of action, paving the way for potential new treatments in various medical fields.